Cas no 23892-44-6 (1,2-Ethanediamine,N1-[(4-chlorophenyl)phenylmethyl]-N2-(2-methylpropyl)-)

• Product Name: 1,2-Ethanediamine,N1-[(4-chlorophenyl)phenylmethyl]-N2-(2-methylpropyl)-
• CAS No: 23892-44-6
• MF: C₁₉H₂₅ClN₂
• MW: 316.868203878403
• CID: 281126
• PubChem ID: 32123
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-[(4-chlorophenyl)phenylmethyl]-N2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[(4-chlorophenyl)phenylmethyl]-N2-(2-methylpropyl)-
• N'-[(4-chlorophenyl)-phenylmethyl]-N-(2-methylpropyl)ethane-1,2-diamine
• N-[α-(p-Chlorophenyl)benzyl]-N'-isobutylethylenediamine
• 1,2-ethanediamine, N~1~-[(4-chlorophenyl)phenylmethyl]-N~2~-(2-methylpropyl)-
• N-[(4-Chlorophenyl)(phenyl)methyl]-N'-isobutylethane-1,2-diamine
• N~1~-[(4-Chlorophenyl)(phenyl)methyl]-N~2~-(2-methylpropyl)ethane-1,2-diamine
• 23892-44-6
• ETHYLENEDIAMINE, N-(alpha-(p-CHLOROPHENYL)BENZYL)-N'-ISOBUTYL-
• DTXSID80946679
• N-(alpha-(p-Chlorophenyl)benzyl)-N'-isobutylethylenediamine

• Inchi： 1S/C19H25ClN2/c1-15(2)14-21-12-13-22-19(16-6-4-3-5-7-16)17-8-10-18(20)11-9-17/h3-11,15,19,21-22H,12-14H2,1-2H3
• InChI Key： IFFVEZJDUSAAOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)NCCNCC(C)C

Computed Properties

• Exact Mass: 316.17085
• Monoisotopic Mass: 316.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.061
• Boiling Point: 425.2°Cat760mmHg
• Flash Point: 211°C
• Refractive Index: 1.552
• PSA: 24.06